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Compound of Interest

Compound Name: Orphanin FQ(1-11)

Cat. No.: B171971

Get Quote

This guide provides a comprehensive comparison of Orphanin FQ(1-11)'s binding site

specificity against other relevant ligands. It is intended for researchers, scientists, and drug

development professionals working on the nociceptin/orphanin FQ (N/OFQ) system and the

NOP receptor (previously known as ORL-1 or OP4). This document summarizes key

quantitative data, details experimental protocols for binding validation, and visualizes relevant

pathways and workflows.

Data Presentation: Comparative Binding Affinities
The following tables summarize the binding affinities (Ki) of Orphanin FQ(1-11) and other key

ligands for the NOP receptor and classical opioid receptors (μ, δ, κ). This data is crucial for

assessing the selectivity and specificity of these compounds.

Table 1: Binding Affinity of Orphanin FQ(1-11) and Nociceptin/Orphanin FQ (N/OFQ) at the

NOP Receptor.
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Ligand Receptor Ki (nM) Source

Orphanin FQ(1-11) NOP (ORL-1/OP4) 55 [1][2]

Nociceptin/Orphanin

FQ (N/OFQ)
NOP (ORL-1/OP4) Sub-nanomolar [3]

Table 2: Selectivity Profile of Orphanin FQ(1-11) against Classical Opioid Receptors.

Ligand Receptor Ki (nM) Source

Orphanin FQ(1-11) μ (mu) >1000 [1]

Orphanin FQ(1-11) δ (delta) >1000

Orphanin FQ(1-11) κ (kappa) >1000

Table 3: Comparative Binding Affinities of Other NOP Receptor Ligands.

Ligand Receptor Ki (nM) Type Source

UFP-101 NOP High Affinity Antagonist

J-113397 NOP Low Nanomolar Antagonist

Ro 65-6570 NOP Sub-nanomolar Agonist

Buprenorphine NOP 80-100 Partial Agonist

Naloxone NOP Low Affinity Antagonist

Experimental Protocols
Detailed methodologies for key experiments are provided below to allow for replication and

validation of binding data.

Radioligand Binding Assay
This assay is used to determine the binding affinity of a test ligand by measuring its ability to

compete with a radiolabeled ligand for binding to the NOP receptor.
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Materials:

Cell Membranes: Membranes from cells stably expressing the human NOP receptor (e.g.,

CHO-hNOP cells).

Radioligand: [³H]-Nociceptin or another suitable high-affinity NOP receptor radioligand.

Test Compound: Orphanin FQ(1-11) or other ligands of interest.

Non-specific Binding Control: A high concentration of an unlabeled potent NOP receptor

agonist (e.g., 1 µM N/OFQ).

Assay Buffer: 50 mM Tris-HCl, pH 7.4.

Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

Filtration Apparatus: 96-well filter plates (e.g., GF/B glass fiber filters pre-soaked in 0.5%

polyethyleneimine).

Scintillation Cocktail and Counter.

Procedure:

Membrane Preparation: Thaw frozen cell membranes on ice and resuspend in assay buffer

to a final protein concentration of 20-40 µg per well.

Assay Setup: In a 96-well plate, add the following in order:

Assay Buffer.

Radioligand at a concentration near its Kd value.

Increasing concentrations of the test compound for competition curves.

For non-specific binding, add the unlabeled NOP agonist.

Add the cell membrane suspension to initiate the binding reaction.
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Incubation: Incubate the plate at room temperature for 60 minutes to reach binding

equilibrium.

Termination and Filtration: Terminate the assay by rapid filtration through the filter plate using

a cell harvester.

Washing: Wash the filters three times with ice-cold wash buffer to remove unbound

radioligand.

Quantification: Dry the filter plate, add scintillation cocktail to each well, and count the

radioactivity using a scintillation counter.

Data Analysis:

Calculate specific binding by subtracting non-specific binding from total binding.

Plot the percentage of specific binding against the logarithm of the test compound

concentration.

Determine the IC50 value (the concentration of test compound that inhibits 50% of

radioligand binding) by non-linear regression analysis.

Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is

the concentration of the radioligand and Kd is its dissociation constant.

[³⁵S]GTPγS Binding Assay
This functional assay measures the activation of G protein-coupled receptors (GPCRs) like the

NOP receptor by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS,

upon agonist stimulation.

Materials:

Cell Membranes: Membranes from cells expressing the NOP receptor.

[³⁵S]GTPγS: Radiolabeled guanosine triphosphate analog.

GDP: Guanosine diphosphate.
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Test Compound: Orphanin FQ(1-11) or other agonists.

Non-specific Binding Control: A high concentration of unlabeled GTPγS (e.g., 10 µM).

Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4.

Filtration Apparatus and Scintillation Counter.

Procedure:

Membrane Preparation: Prepare cell membranes as described for the radioligand binding

assay.

Assay Setup: In a 96-well plate, add the following:

Assay Buffer.

GDP to a final concentration of 10-100 µM.

Increasing concentrations of the agonist test compound.

For non-specific binding, add unlabeled GTPγS.

Add the cell membrane suspension.

Pre-incubation: Pre-incubate the plate at 30°C for 15-30 minutes.

Initiation and Incubation: Initiate the reaction by adding [³⁵S]GTPγS to a final concentration of

0.05-0.1 nM. Incubate at 30°C for 60 minutes with gentle shaking.

Termination and Filtration: Terminate the reaction by rapid filtration through a filter plate.

Washing: Wash the filters with ice-cold assay buffer.

Quantification: Dry the filter plate, add scintillation cocktail, and count the radioactivity.

Data Analysis:

Calculate the specific binding of [³⁵S]GTPγS.
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Plot the specific binding against the logarithm of the agonist concentration.

Determine the EC50 (potency) and Emax (efficacy) values from the resulting dose-response

curve.

Mandatory Visualizations
NOP Receptor Signaling Pathway
The following diagram illustrates the canonical signaling pathway activated upon agonist

binding to the NOP receptor.
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Caption: NOP receptor signaling cascade upon agonist binding.

Experimental Workflow for Radioligand Binding Assay
This diagram outlines the key steps in performing a competitive radioligand binding assay to

determine the binding affinity of a test compound.
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Caption: Workflow of a competitive radioligand binding assay.

Logical Relationship in Specificity Validation
The following diagram illustrates the logical process for validating the binding site specificity of

a ligand like Orphanin FQ(1-11).
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Caption: Logical workflow for validating binding site specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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